N-[(5-methyl-2-pyrazinyl)methyl]-3-(3-pyrrolidinyl)benzamide hydrochloride

• IUPAC Name: N-[(5-methylpyrazin-2-yl)methyl]-3-pyrrolidin-3-ylbenzamide
• InChI: InChI=1S/C17H20N4O/c1-12-8-20-16(10-19-12)11-21-17(22)14-4-2-3-13(7-14)15-5-6-18-9-15/h2-4,7-8,10,15,18H,5-6,9,11H2,1H3,(H,21,22)
• InChI Key: QHLUXLJRDVEHRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)CNC(=O)C2=CC=CC(=C2)C3CCNC3
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol

Description

N-[(5-methyl-2-pyrazinyl)methyl]-3-(3-pyrrolidinyl)benzamide hydrochloride, also known as MPOA, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a highly selective and potent agonist for the melanocortin-4 receptor (MC4R), which plays a crucial role in regulating appetite and energy expenditure.

Mechanism of Action

N-[(5-methyl-2-pyrazinyl)methyl]-3-(3-pyrrolidinyl)benzamide hydrochloride selectively activates the MC4R, which is primarily expressed in the hypothalamus and plays a key role in regulating appetite and energy expenditure. Activation of MC4R leads to the activation of downstream signaling pathways, which ultimately results in the suppression of appetite and the stimulation of energy expenditure. This compound has also been shown to modulate the activity of other neurotransmitter systems, such as dopamine and serotonin, which may contribute to its effects on behavior and metabolism.
Biochemical and Physiological Effects
This compound has been shown to reduce food intake and body weight in animal models, and clinical trials are currently underway to evaluate its safety and efficacy in humans. It has also been shown to improve glucose tolerance and insulin sensitivity, suggesting that it may have potential therapeutic applications in the treatment of diabetes and other metabolic disorders. In addition, this compound has been investigated for its effects on sexual behavior, stress response, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-methyl-2-pyrazinyl)methyl]-3-(3-pyrrolidinyl)benzamide hydrochloride in lab experiments is that it is a highly selective and potent agonist for the MC4R, which allows for precise control of the target receptor. However, one limitation is that this compound is a synthetic compound and may not accurately reflect the effects of endogenous ligands on the MC4R. In addition, the effects of this compound may vary depending on the species and strain of animal used in experiments, which may limit the generalizability of the results.

Future Directions

Future research on N-[(5-methyl-2-pyrazinyl)methyl]-3-(3-pyrrolidinyl)benzamide hydrochloride could focus on several areas, including the development of more selective and potent MC4R agonists, the evaluation of the safety and efficacy of this compound in humans, and the investigation of its potential therapeutic applications in the treatment of obesity, diabetes, and other metabolic disorders. In addition, further research could explore the effects of this compound on sexual behavior, stress response, and addiction, as well as its interactions with other neurotransmitter systems.

Synthesis Methods

The synthesis of N-[(5-methyl-2-pyrazinyl)methyl]-3-(3-pyrrolidinyl)benzamide hydrochloride involves the reaction of 5-methyl-2-pyrazinecarboxylic acid with 3-(3-pyrrolidinyl)benzoyl chloride in the presence of a base. The resulting intermediate is then treated with hydrochloric acid to yield this compound hydrochloride. The purity and yield of the final product can be improved by various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

N-[(5-methyl-2-pyrazinyl)methyl]-3-(3-pyrrolidinyl)benzamide hydrochloride has been studied extensively for its potential therapeutic applications in the treatment of obesity, diabetes, and other metabolic disorders. It has been shown to reduce food intake and body weight in animal models, and clinical trials are currently underway to evaluate its safety and efficacy in humans. In addition, this compound has been investigated for its role in regulating sexual behavior, stress response, and addiction.